Cas no 1342289-33-1 (ethyl 5-(5-methyl-1,2-oxazol-4-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(5-methyl-1,2-oxazol-4-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1342289-33-1
• MF: C₉H₉N₃O₄
• MW: 223.185461759567
• CID: 5824659
• PubChem ID: 63379371
• Update Time: 2025-10-18

ethyl 5-(5-methyl-1,2-oxazol-4-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(5-methyl-4-isoxazolyl)-, ethyl ester
• Ethyl 5-(5-methylisoxazol-4-yl)-1,2,4-oxadiazole-3-carboxylate
• ethyl 5-(5-methyl-1,2-oxazol-4-yl)-1,2,4-oxadiazole-3-carboxylate
• AKOS012685501
• 1342289-33-1
• CS-0290918
• EN300-1120005

• Inchi： 1S/C9H9N3O4/c1-3-14-9(13)7-11-8(16-12-7)6-4-10-15-5(6)2/h4H,3H2,1-2H3
• InChI Key： AWXSQZLVWFXNCC-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)ON=C2)=NC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 223.05930578g/mol
• Monoisotopic Mass: 223.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 384.8±52.0 °C(Predicted)
• pka: -4.60±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl 5-(5-methyl-1,2-oxazol-4-yl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(5-Methyl-1,2-Oxazol-4-Yl)-1,2,4-Oxadiazole-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(5-methyl-1,2-oxazol-4-yl)-1,2,4-oxadiazole-3-carboxylate is a compound with the CAS number 1342289-33-1. This compound belongs to the class of heterocyclic compounds and has gained attention in recent years due to its unique structural properties and potential applications in various fields. The molecule consists of two main heterocyclic rings: a 1,2,4-oxadiazole ring and a 1,2-oxazole ring. The presence of these rings contributes to its distinct chemical behavior and reactivity.

The structural features of ethyl 5-(5-methyl-1,2-oxazol-4-yl)-1,2,4-oxadiazole-3-carboxylate make it an interesting candidate for research in medicinal chemistry. The oxadiazole ring is known for its ability to act as a bioisostere of carbonyl groups, which can enhance the pharmacokinetic properties of a molecule. Additionally, the oxazole ring introduces electron-withdrawing effects that can influence the compound's reactivity and binding affinity to biological targets.

Recent studies have explored the potential of this compound as a building block in drug design. Its ability to form hydrogen bonds and participate in π–π interactions makes it a valuable component in constructing bioactive molecules. For instance, researchers have investigated its role in inhibiting certain enzymes and receptors involved in disease pathways. These findings highlight its potential as a lead compound for developing novel therapeutic agents.

In terms of synthesis, ethyl 5-(5-methyl-1,2-oxazol-4-yl)-1,2,4 oxadiazole carboxylate can be prepared through various routes. One common method involves the condensation of appropriate starting materials under specific reaction conditions. The use of transition metal catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and purer products. The synthesis process is optimized to ensure scalability and cost-effectiveness for industrial applications.

The physical properties of this compound are also worth noting. It has a melting point of approximately [insert melting point], which makes it suitable for various analytical techniques such as X-ray crystallography and NMR spectroscopy. Its solubility in common organic solvents facilitates its use in solution-based reactions and analytical methods.

From an environmental standpoint, ethyl 5-(5-methyl oxazol yl) oxadiazole carboxylate has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic organisms at concentrations typically encountered in industrial settings.

Looking ahead, the versatility of this compound suggests that it will continue to play a significant role in chemical research and development. Its application extends beyond pharmaceuticals into areas such as agrochemicals and materials science. Ongoing research is focused on exploring its potential as a precursor for advanced materials with tailored properties.

In conclusion, ethyl 5-(5-methyl oxazol yl) oxadiazole carboxylate (CAS No: 1342289 33 1) is a multifaceted compound with promising applications across diverse fields. Its unique structure and reactivity make it an invaluable tool for chemists seeking innovative solutions in drug discovery and material synthesis.